Cas no 64861-90-1 (4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester)

4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester structure
64861-90-1 structure
Product Name:4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester
CAS No:64861-90-1
MF:C10H16O2
MW:168.232843399048
CID:414001
PubChem ID:13444542
Update Time:2025-04-19

4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester
    • ethyl 2-prop-1-en-2-ylpent-4-enoate
    • 64861-90-1
    • DTXSID10541035
    • Ethyl 2-(prop-1-en-2-yl)pent-4-enoate
    • Inchi: 1S/C10H16O2/c1-5-7-9(8(3)4)10(11)12-6-2/h5,9H,1,3,6-7H2,2,4H3
    • InChI Key: QDTWFEBJUVUKKY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=C)C)CC=C)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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